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Europium stands out as a highly effective neutron-absorbing material crucial for the control

and safety of nuclear reactors. Its two stable isotopes, Europium-151 (¹⁵¹Eu) and Europium-

153 (¹⁵³Eu), possess substantial thermal neutron absorption cross-sections, making them

subjects of extensive research and application in the nuclear field.[1] This guide provides a

comparative assessment of europium's neutron absorption cross-section, supported by

experimental data, and contrasts its performance with other common neutron absorbers.

Performance Comparison of Neutron Absorbers
The effectiveness of a neutron absorber is quantified by its neutron absorption cross-section,

measured in units of barns (1 barn = 10⁻²⁴ cm²). A higher cross-section indicates a greater

probability of neutron absorption. Europium, particularly the ¹⁵¹Eu isotope, exhibits a very high

thermal neutron absorption cross-section.[2]

Natural europium's performance is a composite of its two primary stable isotopes: ¹⁵¹Eu

(47.8% abundance) and ¹⁵³Eu (52.2% abundance).[3] The ¹⁵¹Eu isotope has a significantly

larger thermal neutron capture cross-section than ¹⁵³Eu.[4] An important characteristic of

europium is that its daughter isotopes, formed after neutron capture, also possess significant

neutron absorption cross-sections, prolonging its effectiveness as a control rod material.[5]

The following table summarizes the thermal neutron absorption cross-sections for europium
and other widely used neutron-absorbing materials, based on data from evaluated nuclear data

libraries such as ENDF/B and JENDL.[6][7][8][9][10]
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Element/Isotope
Thermal Neutron Absorption Cross-
section (barns) at 0.0253 eV

Natural Europium ~4,530 - 4,570[3][11]

¹⁵¹Eu ~9,100[3]

¹⁵³Eu ~312 - 450[3][5]

Natural Gadolinium ~49,000[11]

Natural Samarium ~5,900[11]

Natural Cadmium ~2,450[11]

Natural Boron ~760[11]

¹⁰B ~3,835[5]

Note: The values presented are approximate and can vary slightly between different evaluated

nuclear data libraries (e.g., ENDF/B-VIII.0, JENDL-5).[6][7][12][13][14][15]

From the data, it is evident that while gadolinium has the highest thermal neutron absorption

cross-section among the listed elements, europium and samarium are also exceptionally

effective.[11][16] Materials like boron and cadmium, while having lower cross-sections than the

rare earth elements, are also widely used due to other properties and cost-effectiveness.[5]

Experimental Determination of Neutron Cross-
Sections
The neutron absorption cross-sections are determined experimentally using various

techniques. A predominant and highly accurate method is the Time-of-Flight (TOF) technique.

[4][17][18][19]

Experimental Protocol: Time-of-Flight (TOF) Method
The TOF method measures the energy of neutrons by timing their travel over a known

distance.[19] This allows for the determination of the absorption cross-section as a function of

neutron energy.
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1. Neutron Production: A pulsed beam of neutrons is generated. This is often achieved by

bombarding a heavy metal target (like tungsten or lead) with high-energy protons from a linear

accelerator (LINAC).[1][18][20] This interaction, known as spallation, releases a burst of

neutrons.[19]

2. Neutron Moderation: The initially high-energy neutrons are then passed through a moderator

(e.g., water) to slow them down to the desired energy range, including thermal energies.[19]

3. Flight Path: The pulsed and moderated neutrons travel down a long, evacuated flight path.

The distance of this path is precisely known.[18][20][21]

4. Sample Interaction: The material sample being investigated (e.g., a thin foil of europium) is

placed in the path of the neutron beam.[1][22]

5. Detection:

Transmission Measurement: A neutron detector is placed directly behind the sample to count
the neutrons that pass through without being absorbed or scattered. By comparing the count
rate with and without the sample in the beam, the total cross-section can be calculated.[1]
[18]
Capture Measurement: To specifically measure the absorption (capture) cross-section,
detectors are placed around the sample to detect the prompt gamma-rays emitted when a
neutron is captured by a nucleus in the sample.[4][17][23][24] Scintillator detectors, such as
those made from Bismuth Germanate (BGO) or Barium Fluoride (BaF₂), are commonly used
for this purpose.[20][22][24][25]

6. Data Analysis: The time difference between the initial neutron pulse and the detection event

(either a transmitted neutron or a capture gamma-ray) is recorded. This "time of flight" is used

to calculate the neutron's velocity and, consequently, its kinetic energy. By analyzing the

number of capture events or transmitted neutrons at each energy, a detailed plot of the

absorption cross-section versus neutron energy can be constructed.[18][19] The data is then

often analyzed using specialized nuclear data analysis software, such as SAMMY, to determine

resonance parameters.[24][26][27]
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Caption: Experimental workflow for the Time-of-Flight (TOF) method.
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Logical Framework for Selecting Neutron Absorbers
The choice of a neutron absorber for a specific application, such as in reactor control rods or as

a burnable poison, depends on several key nuclear and material properties. The primary

consideration is a high neutron absorption cross-section in the relevant energy range.

However, other factors such as the properties of daughter products, material compatibility, and

cost are also critical.

Neutron Absorber Selection
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Caption: Key criteria for selecting neutron absorbing materials.

In conclusion, europium is a highly effective neutron absorber with a large thermal neutron

capture cross-section, primarily due to the ¹⁵¹Eu isotope. Its utility is further enhanced by the

fact that its subsequent isotopes continue to absorb neutrons, leading to a longer operational

lifetime in nuclear applications compared to materials that "burn out" more quickly, such as

gadolinium.[5] The selection of europium over other absorbers depends on a comprehensive

evaluation of its superior nuclear properties against factors like material science and economic

considerations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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